methyl 3-chloro-1H-1,2,4-triazole-5-carboxylate

• IUPAC Name: methyl 5-chloro-1H-1,2,4-triazole-3-carboxylate
• InChI: InChI=1S/C4H4ClN3O2/c1-10-3(9)2-6-4(5)8-7-2/h1H3,(H,6,7,8)
• InChI Key: NDZVUEAMBRJIIJ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=NNC(=N1)Cl
• Molecular Formula: C4H4ClN3O2
• DSSTOX Substance ID: DTXSID20553866
• Molecular Weight: 161.55 g/mol
• CAS RN: 21733-05-1

Description

Methyl 3-chloro-1H-1,2,4-triazole-5-carboxylate is a chemical compound with the molecular formula C4H4ClN3O2. It is a solid substance at room temperature. The IUPAC name for this compound is methyl 5-chloro-1H-1,2,4-triazole-3-carboxylate.

Synthesis Analysis

The synthesis of Methyl-1H-1,2,4-triazole-3-carboxylate can be achieved from 5-amino-1,2,4-triazole-3-carboxylic acid via esterification with methanol. It is utilized as a precursor for preparing the nucleoside analogue, Ribavirin.

Molecular Structure Analysis

The InChI code for methyl 3-chloro-1H-1,2,4-triazole-5-carboxylate is 1S/C4H4ClN3O2/c1-10-3(9)2-6-4(5)8-7-2/h1H3, (H,6,7,8). The Canonical SMILES for this compound is COC(=O)C1=NNC(=N1)Cl.

Chemical Reactions Analysis

The compound is involved in the synthesis of the nucleoside analogue, Ribavirin. Further details about its chemical reactions are not available in the retrieved sources.

Physical And Chemical Properties Analysis

The molecular weight of methyl 3-chloro-1H-1,2,4-triazole-5-carboxylate is 161.55 g/mol. It has a topological polar surface area of 67.9 Ų. The compound has one hydrogen bond donor and four hydrogen bond acceptors. It has two rotatable bonds.

Scientific Research Applications

Synthesis Techniques and Acetylation Reactions Methyl 3-chloro-1H-1,2,4-triazole-5-carboxylate and its derivatives have been a focus in synthesis research. A notable study involved the synthesis of N-acetylated derivatives of methyl 5-amino-1H-[1,2,4]triazole-3-carboxylate. The process included obtaining methyl 5-amino-1H-[1,2,4]triazole-3-carboxylate hydrochloride and free ester, followed by their reaction with Ac2O to yield acetylated products. These compounds were analyzed using various techniques such as HPLC, GC-MS, FTIR, and multinuclear NMR spectroscopy. The study highlighted a decrease in the susceptibility to acetylation of the compounds and detailed regioselective acetylation processes. The research emphasized the complexity and specificity of the acetylation reactions of these compounds, contributing to the understanding of their chemical behavior (Dzygiel et al., 2004).

Catalysis and Ligand Efficiency Another important aspect of the research on these compounds is their role in catalysis. For instance, methyl 1H-1,2,3-triazole-4-carboxylate, which shares a similar structure, was developed as a ligand for gold(I) cations. This compound demonstrated significant catalytic efficiency in processes like allene synthesis and alkyne hydration, showcasing its potential in various chemical synthesis processes and industrial applications. The study provided insights into the efficiency of these compounds as catalysts, opening doors for further exploration in catalysis (Hu et al., 2019).

Antibacterial Properties and Biological Assays The derivatives of methyl 3-chloro-1H-1,2,4-triazole-5-carboxylate have also been studied for their antibacterial properties. For instance, some novel 1,2,4-triazolo[4,3-a]2H-pyrano[3,2-e]pyridine derivatives were synthesized and tested for their antibacterial properties. These compounds were characterized using elemental analysis, IR, and NMR spectral data. Although the study did not specifically focus on methyl 3-chloro-1H-1,2,4-triazole-5-carboxylate, it sheds light on the broader potential of its structural analogs in medicinal chemistry and drug development (Kumar & Mashelkar, 2007).

Molecular and Crystal Structure Analysis In-depth analysis of the molecular and crystal structures of related compounds, such as 5-amino-1H-[1,2,4]triazole-3-carboxylic acid derivatives, has been conducted to understand their conformational characteristics. The studies involve assessing the sensitivity of the molecular structure to substitution and the influence of intra- and intermolecular contacts. These analyses provide valuable information on the structural properties of these compounds, which is crucial for their potential application in various fields including material science and pharmaceuticals (Wawrzycka-Gorczyca et al., 2003).